Cas no 2137541-76-3 (2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2137541-76-3
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5907079
• PubChem ID: 165478301
• Update Time: 2025-05-22

2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• EN300-1085351
• 2137541-76-3

• Inchi： 1S/C13H18N4/c1-13(2,3)17-5-4-11-10(8-17)6-9(7-14)12(15)16-11/h6H,4-5,8H2,1-3H3,(H2,15,16)
• InChI Key： YMHKUXBCJABNPN-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C#N)C(N)=NC=2CC1)C(C)(C)C

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.9Ų

Additional information on 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Comprehensive Overview of 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2137541-76-3)

2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2137541-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound belongs to the naphthyridine family, characterized by its unique tert-butyl substitution and carbonitrile functional group. Its molecular structure makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders. Researchers are increasingly exploring its potential due to its bioavailability and selective binding properties.

In recent years, the demand for highly functionalized naphthyridine derivatives has surged, driven by their applications in precision medicine and sustainable agriculture. The compound’s CAS No. 2137541-76-3 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. A key area of interest is its role in modulating enzyme pathways, which aligns with current trends in personalized therapeutics. Users often inquire about its synthetic routes, solubility profiles, and toxicity data, highlighting the need for detailed technical documentation.

The 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile scaffold is also notable for its hydrogen-bonding capacity, a feature critical for drug-target interactions. This property has spurred investigations into its use for neurodegenerative disease treatments, a hot topic in 2024 due to rising global health concerns. Additionally, its nitrogen-rich framework offers advantages in crop protection chemicals, addressing contemporary challenges like pest resistance. SEO analytics reveal frequent queries about its stability under physiological conditions and scalable synthesis, underscoring its industrial appeal.

From a regulatory perspective, CAS No. 2137541-76-3 complies with major REACH and FDA guidelines, making it viable for preclinical development. Its low environmental persistence further enhances its suitability for green chemistry initiatives. Laboratories often seek protocols for its chromatographic purification and NMR characterization, indicating practical hurdles in its utilization. Emerging discussions also link this compound to AI-driven drug design, a trending intersection of computational chemistry and machine learning.

In summary, 2-amino-6-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile represents a versatile chemical entity with multidisciplinary applications. Its CAS No. 2137541-76-3 serves as a pivotal identifier for researchers navigating high-throughput screening and intellectual property landscapes. As the scientific community prioritizes molecular diversity and efficacy optimization, this compound is poised to remain a focal point in innovative material science.